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Compound of Interest

Compound Name: 1,6-Heptanediol

Cat. No.: B088102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1,6-Heptanediol (CAS No. 13175-27-4),

focusing on its safe handling, storage, and disposal. The information is intended for

professionals in research and development who may work with this chemical. Due to the limited

availability of specific safety and toxicity data for 1,6-Heptanediol, this guide also includes

extrapolated information from structurally similar compounds, such as 1,6-Hexanediol and 1,7-

Heptanediol. This approach provides a conservative and cautious framework for ensuring

laboratory safety.

Chemical and Physical Properties
1,6-Heptanediol is a diol, a chemical compound containing two hydroxyl groups. Its physical

and chemical properties are summarized in the table below. Understanding these properties is

crucial for its appropriate handling and storage.
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Property Value Source

Molecular Formula C₇H₁₆O₂ [1][2][3]

Molecular Weight 132.2 g/mol [1][2][3]

CAS Number 13175-27-4 [1][2][3][4]

Appearance Colorless, viscous liquid [2]

Boiling Point 233.16°C (rough estimate) [1][2]

Melting Point 44.24°C (estimate) [1][2]

Density 0.9620 g/cm³ [1][2]

Flash Point 111.5 ± 13.0 °C [1]

Refractive Index 1.450 - 1.453 [1][2]

pKa 15.18 ± 0.10 (Predicted) [2]

Toxicological Data and Hazard Identification
Specific toxicological data for 1,6-Heptanediol is not readily available. However, based on data

for similar short-chain diols like 1,6-Hexanediol, it is expected to have low acute toxicity.[5]

General hazards associated with similar diols include:

Eye Irritation: May cause eye irritation.[6]

Skin Irritation: May cause skin irritation.[6]

Respiratory Tract Irritation: Inhalation of vapors or mists may cause respiratory tract irritation.

[6]

It is important to note that in the absence of specific data, a cautious approach should be

adopted, and 1,6-Heptanediol should be handled as a potentially hazardous substance.
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Adherence to standard laboratory safety protocols is essential when working with 1,6-
Heptanediol. The following procedures are recommended:

A comprehensive PPE strategy is the first line of defense against potential exposure.

PPE Category Specification Rationale

Eye Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and airborne droplets.

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
To prevent skin contact.

Skin and Body Protection
Laboratory coat, long pants,

and closed-toe shoes.

To minimize skin exposure to

spills.

Respiratory Protection

Use in a well-ventilated area or

under a chemical fume hood. A

respirator may be necessary if

ventilation is inadequate.

To prevent inhalation of vapors

or mists.

Ventilation: Always handle 1,6-Heptanediol in a well-ventilated area. For procedures with a

higher risk of vapor or aerosol generation, a chemical fume hood is recommended.

Eyewash Stations and Safety Showers: Ensure that eyewash stations and safety showers

are readily accessible in the work area.[7]

Handling: Avoid contact with skin and eyes.[8] Do not breathe vapors or mists.[8] Keep away

from incompatible materials such as strong oxidizing agents, acid anhydrides, and acid

chlorides.[7]

Storage: Store in a cool, dry, and well-ventilated place.[7][8] Keep containers tightly closed

when not in use.[7][8]

Experimental Protocols
While specific experimental protocols for 1,6-Heptanediol are not widely published, its primary

use is in polymer synthesis. The following provides a general methodology for its use as a
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monomer.

Reaction Setup: The reaction is typically carried out in a three-necked round-bottom flask

equipped with a mechanical stirrer, a condenser, and a nitrogen inlet.

Charging of Reactants: 1,6-Heptanediol and a suitable dicarboxylic acid (e.g., adipic acid)

are charged into the flask in a specific molar ratio.

Catalyst Addition: An appropriate catalyst (e.g., a tin-based catalyst) is added to the reaction

mixture.

Reaction Conditions: The mixture is heated under a nitrogen atmosphere with continuous

stirring. The temperature is gradually increased to facilitate the esterification reaction and the

removal of water as a byproduct.

Monitoring and Completion: The reaction is monitored by measuring the amount of water

collected or by analyzing the acid number of the reaction mixture. The reaction is considered

complete when the desired molecular weight is achieved.

Purification: The resulting polyester is then purified to remove any unreacted monomers and

catalyst residues.

Emergency Procedures
Evacuate: Evacuate the immediate area of the spill.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, absorb the material with an inert absorbent material (e.g.,

sand, vermiculite).[8]

Cleanup: Carefully collect the absorbed material into a suitable, labeled container for

disposal.[7]

Decontamination: Clean the spill area with soap and water.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b088102?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC120350010&productDescription=1+7-HEPTANEDIOL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC120650100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC120350010&productDescription=1+7-HEPTANEDIOL+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Inhalation: Move the exposed person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting. Wash out mouth with water. Seek immediate medical

attention.

Waste Disposal
Dispose of 1,6-Heptanediol and any contaminated materials in accordance with local, state,

and federal regulations. It should be treated as chemical waste and disposed of through a

licensed waste disposal company.

Logical Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 1,6-Heptanediol in
a laboratory setting.
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Start: 
Receive 1,6-Heptanediol

Assess Hazards
(Review SDS and Literature)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Prepare Work Area
(Ensure Ventilation, Fume Hood)

Handle/Use Chemical
(e.g., in Synthesis)

Spill Occurs

Potential Outcome

Follow Spill Cleanup Protocol

Yes

Store Properly
(Cool, Dry, Ventilated)

No

Dispose of Waste
(Follow Regulations)

End of Process

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,6-Heptanediol.

Disclaimer: This guide is intended for informational purposes only and should not be

considered a substitute for a formal safety review or professional consultation. Always refer to
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the most current Safety Data Sheet (SDS) for any chemical before use and follow all applicable

safety regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b088102?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

